Hexasodium tungstate hydrate

• IUPAC Name: hexasodium;dioxido(dioxo)tungsten;trioxotungsten
• InChI: InChI=1S/6Na.39O.12W/q6*+1;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;;6*-1
• InChI Key: AZCSOJKJFMWYCX-UHFFFAOYSA-N
• Canonical SMILES: [O-][W](=O)(=O)[O-].[O-][W](=O)(=O)[O-].[O-][W](=O)(=O)[O-].O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.O=[W](=O)=O.[Na+].[Na+].[Na+].[Na+].[Na+].[Na+]
• Molecular Formula: Na6O39W12
• Molecular Weight: 2968.0 g/mol
• CAS RN: 12141-67-2

Description

Hexasodium tungstate hydrate, also known as NATRIUMMETAWOLFRAMAT, is a chemical substance with the EC number 412-770-9 and the CAS number 12141-67-2. It is also identified as hydrate hydrogen oxygen sodium hydride tungsten.

Synthesis Analysis

The synthesis of Hexasodium tungstate hydrate involves the preparation of a sodium tungstate aqueous solution with a pH of 9 or greater. This solution is then treated with hydrochloric acid to adjust the pH to 6, resulting in a sodium polytungstate aqueous solution. Another method involves the acidic precipitation of sodium tungstate solution at mild temperature.

Physical And Chemical Properties Analysis

The physical state of Hexasodium tungstate hydrate at 20°C and 1013 hPa is not specified in the sources. More detailed physical and chemical properties are not provided in the sources.

Scientific Research Applications

Oxidizing Agent in Organic Synthesis

. .

Catalyst for Epoxidation of Alkenes

. .

Catalyst for Oxidation of Alcohols

.

Formation of Heterocycles

.

Synthesis of Hydrated Tungsten Oxide 3D Architectures

.

Use in Scientific Research and Development

. .

Use in Workplace Activities

.

Safety and Hazards

Hexasodium tungstate hydrate is harmful if swallowed. It is advised to wash face, hands, and any exposed skin thoroughly after handling and to avoid eating, drinking, or smoking when using this product. It should be used only outdoors or in a well-ventilated area.

Mechanism of Action

Result of Action

Hexasodium tungstate hydrate is known to have several effects. According to the European Chemicals Agency (ECHA), the compound is harmful if swallowed, causes serious eye damage, and is harmful to aquatic life with long-lasting effects .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of hexasodium tungstate hydrate. For instance, the compound is non-toxic, odorless, non-flammable, reusable, non-photosensitive, and highly transparent . It’s also important to note that containers must be properly re-sealed after use .

Synthesis routes and methods

Procedure details

First, a sodium tungstate aqueous solution having a pH of 9 or greater (sample 1) was prepared. A sodium polytungstate aqueous solution (sample 2) was prepared by adding hydrochloric acid to sample 1 for adjustment to a pH of 6. A sodium polytungstate aqueous solution (sample 3) was prepared by adding sulfuric acid to sample 1 for adjustment to a pH of 6. Further, WO3 concentration (hereinafter, the “WO3 concentration” will be referred to as “W concentration” unless otherwise stated) of each of the sodium polytungstate aqueous solutions of sample 2 and sample 3 having been through the pH adjustments was adjusted to 70 g/L (70 g of WO3 was contained per liter of the sodium polytungstate aqueous solution).